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Compound of Interest

Azelaic acid 2-ethylhexyl
Compound Name:
monoester-d14

Cat. No.: B12418796

An In-depth Technical Guide to Azelaic Acid 2-
ethylhexyl monoester-d14

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential applications of Azelaic acid 2-ethylhexyl monoester-d14, tailored for
researchers, scientists, and professionals in drug development.

Chemical Properties and Structure

Azelaic acid 2-ethylhexyl monoester-d14 is the deuterium-labeled form of Azelaic acid 2-
ethylhexyl monoester.[1][2] The incorporation of fourteen deuterium atoms provides a distinct
mass signature, making it a valuable internal standard for mass spectrometry-based
guantitative analysis.[3]

Quantitative Data Summary

The key chemical and physical properties of Azelaic acid 2-ethylhexyl monoester-d14 are
summarized in the table below.
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Property Value Source
Molecular Formula C17H18D1404 PubChem
Molecular Weight 314.52 g/mol [4]

Exact Mass 314.31793394 Da [4]

2,2,3,3,4,4,5,5,6,6,7,7,8,8-
tetradecadeuterio-9-(2-

IUPAC Name _ [4]
ethylhexoxy)-9-oxononanoic

acid

INChl=1S/C17H3204/c1-3-5-
11-15(4-2)14-21-17(20)13-10-
8-6-7-9-12-16(18)19/h15H,3-

InChl [4]
14H2,1-2H3,
(H,18,19)/i6D2,7D2,8D2,9D2,1

0D2,12D2,13D2

Synonyms HY-143910S, CS-0376765 [4]

Chemical Structure

The chemical structure of Azelaic acid 2-ethylhexyl monoester-d14 consists of a nine-carbon
dicarboxylic acid backbone (azelaic acid) where one of the carboxylic acid groups is esterified
with a 2-ethylhexyl group. The fourteen deuterium atoms are located on the carbon chain of the
azelaic acid moiety.
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Caption: Chemical structure of Azelaic acid 2-ethylhexyl monoester-d14.

Experimental Protocols

While specific experimental protocols for the synthesis and analysis of Azelaic acid 2-
ethylhexyl monoester-d14 are not readily available in the provided search results, the
following methodologies can be inferred from the synthesis and analysis of related compounds.

Proposed Synthesis Protocol

The synthesis of Azelaic acid 2-ethylhexyl monoester-d14 would likely involve the
esterification of deuterated azelaic acid with 2-ethylhexanol. A plausible method is the Fischer
esterification, using an acid catalyst.

Materials:
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e Azelaic acid-d14

o 2-ethylhexanol

 Sulfuric acid (concentrated) or other acid catalyst
e Anhydrous organic solvent (e.g., toluene)

e Sodium bicarbonate solution (saturated)

e Anhydrous magnesium sulfate

e Rotary evaporator

e Separatory funnel

o Reflux apparatus

Procedure:

 In a round-bottom flask, dissolve Azelaic acid-d14 in a minimal amount of 2-ethylhexanol and
the organic solvent.

e Add a catalytic amount of concentrated sulfuric acid.

o Heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

» Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate
solution to neutralize the acid catalyst, followed by washing with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to obtain the crude product.

» Purify the crude product by column chromatography to yield pure Azelaic acid 2-ethylhexyl
monoester-d14.
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Analytical Methodology

This deuterated compound is primarily used as an internal standard in analytical methods for
the quantification of the non-deuterated analogue in biological matrices.[3] Gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS) are the most suitable techniques.

Instrumentation:

o Gas chromatograph coupled with a mass spectrometer (GC-MS) or High-performance liquid
chromatograph coupled with a mass spectrometer (HPLC-MS).

e Analytical column suitable for the separation of fatty acid esters.
Procedure (General Outline):

o Sample Preparation: Spike a known amount of Azelaic acid 2-ethylhexyl monoester-d14
into the biological sample (e.g., plasma, tissue homogenate) containing the analyte (Azelaic
acid 2-ethylhexyl monoester).

o Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte
and the internal standard from the sample matrix.

 Derivatization (if necessary for GC-MS): Convert the carboxylic acid group to a more volatile
ester (e.g., methyl ester) if not already esterified.

o Chromatographic Separation: Inject the extracted and derivatized sample into the GC-MS or
HPLC-MS system. The chromatographic conditions should be optimized to achieve baseline
separation of the analyte and internal standard from other matrix components.

e Mass Spectrometric Detection: Monitor the characteristic ions for both the analyte and the
deuterated internal standard.

e Quantification: The concentration of the analyte is determined by comparing the peak area
ratio of the analyte to the internal standard against a calibration curve.

Applications and Signaling Pathways
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Azelaic acid itself is a naturally occurring dicarboxylic acid with known antimicrobial, anti-
inflammatory, and antimelanogenic properties.[5][6] It is used in the treatment of acne, rosacea,
and hyperpigmentation.[5] The 2-ethylhexyl monoester is a more lipophilic derivative, which
may enhance its skin penetration.

Role as an Internal Standard

The primary application of Azelaic acid 2-ethylhexyl monoester-d14 is as an internal
standard in pharmacokinetic and metabolic studies of its non-deuterated counterpart.

Sample Preparation

Biological Sample Azelaic acid 2-ethylhexyl
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Spiking

Extraction

LC-MS/MS Analysis

Quantification

Result
Y

[Analyte ConcentratiorD

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Potential Signaling Pathways of Parent Compound
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While the deuterated form is biochemically inert, the parent compound, azelaic acid, is known
to interact with several cellular pathways. Its therapeutic effects are attributed to its ability to
inhibit microbial protein synthesis and modulate inflammatory responses.[1][6] Further research
on the monoester derivative would be necessary to fully elucidate its specific mechanisms of
action.

This technical guide provides a foundational understanding of Azelaic acid 2-ethylhexyl
monoester-d14. For specific applications and detailed experimental conditions, further
investigation and optimization are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medchemexpress.com/search.html?q=Azelaic%20acid%202-ethylhexyl%20monoester-d%3Csub%3E14%3C/sub%3E&ft=&fa=&fp=
https://pubchem.ncbi.nlm.nih.gov/compound/Azelaic-Acid
https://www.benchchem.com/product/b12418796?utm_src=pdf-body
https://www.benchchem.com/product/b12418796?utm_src=pdf-body
https://www.benchchem.com/product/b12418796?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/search.html?q=Azelaic%20acid%202-ethylhexyl%20monoester-d%3Csub%3E14%3C/sub%3E&ft=&fa=&fp=
https://www.medchemexpress.com/azelaic-acid-2-ethylhexyl-monoester-d14.html
https://veeprho.com/impurities/di2-ethylhexyl-azelate-d14/
https://pubchem.ncbi.nlm.nih.gov/compound/Azelaic-acid-2-ethylhexyl-monoester-d14
https://pubchem.ncbi.nlm.nih.gov/compound/Azelaic-acid-2-ethylhexyl-monoester-d14
https://www.mdpi.com/1424-8247/18/9/1273
https://pubchem.ncbi.nlm.nih.gov/compound/Azelaic-Acid
https://www.benchchem.com/product/b12418796#azelaic-acid-2-ethylhexyl-monoester-d14-chemical-properties-and-structure
https://www.benchchem.com/product/b12418796#azelaic-acid-2-ethylhexyl-monoester-d14-chemical-properties-and-structure
https://www.benchchem.com/product/b12418796#azelaic-acid-2-ethylhexyl-monoester-d14-chemical-properties-and-structure
https://www.benchchem.com/product/b12418796#azelaic-acid-2-ethylhexyl-monoester-d14-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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